Cas no 40172-07-4 (2-{(3-nitrophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(3-nitrophenyl)methylamino}ethan-1-ol
• CAS No: 40172-07-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2161169
• PubChem ID: 4719256
• Update Time: 2025-05-19

2-{(3-nitrophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitro-benzylamino)-ethanol
• 2-{(3-nitrophenyl)methylamino}ethan-1-ol
• CS-0269045
• 40172-07-4
• AKOS002618726
• 2-{[(3-nitrophenyl)methyl]amino}ethan-1-ol
• DB-250608
• 2-((3-Nitrobenzyl)amino)ethan-1-ol
• 2-((3-Nitrobenzyl)amino)ethanol
• 2-(3-nitrobenzylamino)ethanol
• SCHEMBL2488263
• EN300-168977
• OGOJCOWNOXOGRY-UHFFFAOYSA-N

• MDL： MFCD07407469
• Inchi： 1S/C9H12N2O3/c12-5-4-10-7-8-2-1-3-9(6-8)11(13)14/h1-3,6,10,12H,4-5,7H2
• InChI Key： OGOJCOWNOXOGRY-UHFFFAOYSA-N
• SMILES： OCCNCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225Da
• Monoisotopic Mass: 196.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{(3-nitrophenyl)methylamino}ethan-1-ol

Introduction to 2-{(3-nitrophenyl)methylamino}ethan-1-ol (CAS No. 40172-07-4)

2-{(3-nitrophenyl)methylamino}ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 40172-07-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The presence of both a nitrophenyl group and an aminoethyl side chain imparts unique chemical properties that make it a valuable intermediate in synthetic pathways.

The nitrophenyl moiety, specifically the 3-nitrophenyl group, is a well-documented pharmacophore in drug design. Its electron-withdrawing nature and ability to engage in hydrogen bonding interactions have been exploited in various drug molecules to modulate bioactivity. In the context of 2-{(3-nitrophenyl)methylamino}ethan-1-ol, this group contributes to the compound's solubility profile and its potential interaction with biological targets. Recent studies have highlighted the role of nitroaromatic compounds in inhibiting certain enzymes and receptors, making them promising candidates for further exploration.

On the other hand, the aminoethyl side chain provides a flexible aliphatic backbone that can be further functionalized to enhance binding affinity or metabolic stability. This structural feature is particularly useful in designing molecules that require precise spatial orientation around a biological target. The combination of these two distinct moieties makes 2-{(3-nitrophenyl)methylamino}ethan-1-ol a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial for numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 2-{(3-nitrophenyl)methylamino}ethan-1-ol make it a potential candidate for designing PPI modulators. For instance, the nitrophenyl group can serve as an anchor point for binding to hydrophobic pockets, while the aminoethyl chain can interact with polar residues on the protein surface.

Moreover, the compound's ability to undergo further chemical modifications allows for the creation of libraries of derivatives with tailored properties. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and reductive amination can be employed to introduce additional functional groups or alter the electronic properties of the molecule. These modifications are essential for optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.

Several academic publications have demonstrated the utility of 2-{(3-nitrophenyl)methylamino}ethan-1-ol in synthesizing biologically active compounds. For example, researchers have utilized this intermediate to develop novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrophenyl group has been shown to disrupt ATP binding pockets in kinases, thereby inhibiting their activity. Additionally, the aminoethyl chain can be modified to improve solubility and reduce toxicity, making these inhibitors more suitable for clinical use.

The synthesis of 2-{(3-nitrophenyl)methylamino}ethan-1-ol itself is an intricate process that requires careful optimization of reaction conditions. Common synthetic routes involve multi-step sequences starting from commercially available precursors such as 3-nitrotoluene or 3-nitrobenzaldehyde. Nucleophilic substitution reactions followed by reduction steps are typically employed to introduce the aminoethyl functionality. The choice of reagents and catalysts is crucial to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, 2-{(3-nitrophenyl)methylamino}ethan-1-ol (CAS No. 40172-07-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. The interplay between the nitrophenyl and aminoethyl moieties offers a rich scaffold for designing molecules with enhanced bioactivity and improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 2-{(3-nitrophenyl)methylamino}ethan-1-ol will undoubtedly play a pivotal role in advancing drug discovery efforts.